Cas no 2138257-96-0 (2-(1-propylpiperidin-4-yl)prop-2-enenitrile)

• Product Name: 2-(1-propylpiperidin-4-yl)prop-2-enenitrile
• CAS No: 2138257-96-0
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 6470197
• PubChem ID: 165606679
• Update Time: 2025-06-08

2-(1-propylpiperidin-4-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-propylpiperidin-4-yl)prop-2-enenitrile
• 2138257-96-0
• EN300-1085270

• Inchi： 1S/C11H18N2/c1-3-6-13-7-4-11(5-8-13)10(2)9-12/h11H,2-8H2,1H3
• InChI Key： JENVGAQLTDEMBA-UHFFFAOYSA-N
• SMILES： N1(CCC)CCC(C(C#N)=C)CC1

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 27Ų

Additional information on 2-(1-propylpiperidin-4-yl)prop-2-enenitrile

2-(1-Propylpiperidin-4-yl)prop-2-enenitrile: A Comprehensive Overview

The compound with CAS No 2138257-96-0, known as 2-(1-propylpiperidin-4-yl)prop-2-enenitrile, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a propargyl nitrile group, making it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of 2-(1-propylpiperidin-4-yl)prop-2-enenitrile in the synthesis of bioactive compounds. Researchers have explored its ability to participate in click chemistry reactions, which are highly efficient and selective methods for forming covalent bonds. This has opened new avenues for its use in drug discovery, particularly in the development of small-molecule inhibitors targeting specific enzymes or receptors.

The piperidine ring in this compound plays a crucial role in its reactivity and stability. Piperidine derivatives are well-known for their ability to act as templates in the construction of complex molecular architectures. In the case of 2-(1-propylpiperidin-4-yl)prop-2-enenitrile, the presence of the propargyl nitrile group introduces additional functionality, enabling it to undergo a variety of transformations such as cycloadditions, conjugate additions, and nucleophilic substitutions.

One of the most promising applications of this compound is in the field of medicinal chemistry. Scientists have investigated its potential as a lead compound for developing anti-inflammatory agents and anticancer drugs. For instance, studies have shown that derivatives of 2-(1-propylpiperidin-4-yl)prop-2-enenitrile can modulate the activity of key enzymes involved in inflammatory pathways, offering a novel approach to treating chronic inflammatory diseases.

In addition to its pharmacological applications, 2-(1-propylpiperidin-4-yl)prop-2-enenitrile has also been explored for its role in materials science. Its ability to form stable covalent bonds through click chemistry makes it an attractive candidate for synthesizing advanced materials such as polymers and nanoparticles. These materials could find applications in drug delivery systems, sensors, and electronic devices.

The synthesis of 2-(1-propylpiperidin-4-yl)prop-2-enenitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and selectivity, ensuring that this compound can be produced efficiently on both laboratory and industrial scales.

From a structural perspective, the molecule's propargyl nitrile group is highly reactive and can undergo various transformations depending on the reaction conditions. For example, under acidic conditions, it can participate in conjugate additions with enolates or Michael acceptors, leading to the formation of complex bicyclic structures. This versatility makes it an invaluable tool for chemists working on diverse projects ranging from natural product synthesis to material development.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the physical and chemical properties of 2-(1-propylpiperidin-4-yllpropargylnitrile with high accuracy. These computational models provide insights into its stability, reactivity, and potential interactions with biological systems, further enhancing its utility as a research tool.

In conclusion, CAS No 2138257960, or 2-(1-propylpipenidine)propegynonitrile, is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure and reactivity make it an invaluable asset for researchers working on drug discovery, materials science, and organic synthesis. As ongoing studies continue to uncover new applications for this compound, its role in advancing scientific knowledge is likely to grow even further.